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Compound of Interest

Compound Name: 9-Ethyldodecahydro-1H-carbazole

Cat. No.: B3241499 Get Quote

IUPAC Name: 9-ethyl-1,2,3,4,4a,4b,5,6,7,8,8a,9a-dodecahydrocarbazole[1]

This technical guide provides a comprehensive overview of 9-Ethyldodecahydro-1H-
carbazole, a saturated heterocyclic compound. The document details its physicochemical

properties, a detailed experimental protocol for its synthesis via catalytic hydrogenation, and a

general analytical workflow. This guide is intended for researchers, scientists, and

professionals in the field of drug development and organic chemistry.

Physicochemical and Computed Properties
The following table summarizes the key physicochemical and computed properties of 9-
Ethyldodecahydro-1H-carbazole. This data is essential for understanding its behavior in

various experimental settings.
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Property Value Source

Molecular Formula C14H25N PubChem[1]

Molecular Weight 207.35 g/mol PubChem[1]

CAS Number 146900-30-3 ChemicalBook[2]

IUPAC Name

9-ethyl-

1,2,3,4,4a,4b,5,6,7,8,8a,9a-

dodecahydrocarbazole

PubChem[1]

XLogP3 3.8 PubChem[1]

Exact Mass 207.198700 g/mol PubChem[1]

Topological Polar Surface Area 3.2 Å² PubChem[1]

Heavy Atom Count 15 PubChem[1]

Synthesis of 9-Ethyldodecahydro-1H-carbazole
The primary method for the synthesis of 9-Ethyldodecahydro-1H-carbazole is the catalytic

hydrogenation of 9-ethylcarbazole. This process involves the saturation of the aromatic

carbazole ring system with hydrogen gas in the presence of a metal catalyst.

Experimental Protocol: Catalytic Hydrogenation of 9-
Ethylcarbazole
This protocol describes the synthesis of 9-Ethyldodecahydro-1H-carbazole from 9-

ethylcarbazole using a Raney-Ni catalyst.

Materials:

9-Ethylcarbazole (9-ECZ)

Raney-Ni catalyst

High-pressure autoclave reactor with a stirrer
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Solvent (e.g., ethanol or isopropanol)

Hydrogen gas (high purity)

Filtration apparatus

Rotary evaporator

Procedure:

Reactor Preparation: Ensure the high-pressure autoclave reactor is clean and dry.

Charging the Reactor: Add 10 grams of 9-ethylcarbazole and 1 gram of Raney-Ni catalyst to

the reactor. Add a suitable amount of solvent to ensure proper mixing.

Sealing and Purging: Seal the reactor and purge it with nitrogen gas several times to remove

any residual air, followed by purging with hydrogen gas.

Reaction Conditions:

Pressurize the reactor with hydrogen gas to a pressure of 0.8 MPa.[3]

Heat the reactor to a temperature of 160 °C.[3]

Set the stirring speed to 800 rpm to ensure efficient mixing of the reactants and catalyst.[3]

Monitoring the Reaction: Monitor the reaction progress by observing the hydrogen uptake.

The reaction is complete when the hydrogen pressure remains constant. The theoretical

hydrogen uptake for the complete hydrogenation of 9-ethylcarbazole is approximately 5.8

wt%.[3]

Cooling and Depressurization: Once the reaction is complete, cool the reactor to room

temperature and carefully vent the excess hydrogen gas.

Product Isolation:

Open the reactor and transfer the reaction mixture to a filtration setup.
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Filter the mixture to remove the Raney-Ni catalyst.

Wash the catalyst with a small amount of fresh solvent to recover any adsorbed product.

Solvent Removal: Combine the filtrate and washings, and remove the solvent using a rotary

evaporator.

Purification (Optional): The crude product can be further purified by vacuum distillation or

recrystallization, if necessary.

Analytical Workflow
The characterization and purity assessment of the synthesized 9-Ethyldodecahydro-1H-
carbazole can be performed using a combination of standard analytical techniques.

General analytical workflow for 9-Ethyldodecahydro-1H-carbazole.

Synthesis Pathway
The synthesis of 9-Ethyldodecahydro-1H-carbazole from 9-ethylcarbazole is a

straightforward hydrogenation reaction. The aromatic system of the carbazole is fully saturated

to yield the dodecahydro derivative.

9-Ethylcarbazole
+ 6H₂

Catalyst (Raney-Ni or Ru/Al₂O₃)
High Pressure & Temperature

9-Ethyldodecahydro-1H-carbazole

Click to download full resolution via product page

Synthesis of 9-Ethyldodecahydro-1H-carbazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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carbazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3241499#9-ethyldodecahydro-1h-carbazole-iupac-
name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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